N-(2-Hydroxyethyl)heptadecanamide
N-(2-Hydroxyethyl)heptadecanamide
Margaroyl-EA is a N-(saturated fatty acyl)ethanolamine.
Brand Name:
Vulcanchem
CAS No.:
53832-59-0
VCID:
VC21239149
InChI:
InChI=1S/C19H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(22)20-17-18-21/h21H,2-18H2,1H3,(H,20,22)
SMILES:
CCCCCCCCCCCCCCCCC(=O)NCCO
Molecular Formula:
C19H39NO2
Molecular Weight:
313.5 g/mol
N-(2-Hydroxyethyl)heptadecanamide
CAS No.: 53832-59-0
Cat. No.: VC21239149
Molecular Formula: C19H39NO2
Molecular Weight: 313.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Margaroyl-EA is a N-(saturated fatty acyl)ethanolamine. |
|---|---|
| CAS No. | 53832-59-0 |
| Molecular Formula | C19H39NO2 |
| Molecular Weight | 313.5 g/mol |
| IUPAC Name | N-(2-hydroxyethyl)heptadecanamide |
| Standard InChI | InChI=1S/C19H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(22)20-17-18-21/h21H,2-18H2,1H3,(H,20,22) |
| Standard InChI Key | GCCFMSAXQJECNH-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCC(=O)NCCO |
| Canonical SMILES | CCCCCCCCCCCCCCCCC(=O)NCCO |
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